Gallium metal
Gallium metal
Gallium is an element with atomic symbol Ga, atomic number 31, and atomic weight 69.7. A rare silvery (usually trivalent) metallic element; brittle at low temperatures but liquid above room temperature; occurs in trace amounts in bauxite and zinc ores.
Gallium is a silvery-white liquid at room temperature. Ingestion of this material may be toxic. It is corrosive to aluminum. If exposed to high temperatures, gallium may emit toxic fumes which may form a corrosive alkaline solution with water. It is soluble in most acids and alkalis. It is used as a semiconductor material.
Gallium atom is a metallic element predicted as eka-aluminium by Mendeleev in 1870 and discovered by Paul-Emile Lecoq de Boisbaudran in 1875. Named in honour of France (Latin Gallia) and perhaps also from the Latin gallus cock, a translation of Lecoq.
Gallium is a silvery-white liquid at room temperature. Ingestion of this material may be toxic. It is corrosive to aluminum. If exposed to high temperatures, gallium may emit toxic fumes which may form a corrosive alkaline solution with water. It is soluble in most acids and alkalis. It is used as a semiconductor material.
Gallium atom is a metallic element predicted as eka-aluminium by Mendeleev in 1870 and discovered by Paul-Emile Lecoq de Boisbaudran in 1875. Named in honour of France (Latin Gallia) and perhaps also from the Latin gallus cock, a translation of Lecoq.
Brand Name:
Vulcanchem
CAS No.:
7440-55-3
VCID:
VC0148102
InChI:
InChI=1S/Ga.3H
SMILES:
[GaH3]
Molecular Formula:
GaH3
Molecular Weight:
72.75 g/mol
Gallium metal
CAS No.: 7440-55-3
Reference Standards
VCID: VC0148102
Molecular Formula: GaH3
Molecular Weight: 72.75 g/mol
CAS No. | 7440-55-3 |
---|---|
Product Name | Gallium metal |
Molecular Formula | GaH3 |
Molecular Weight | 72.75 g/mol |
IUPAC Name | gallane |
Standard InChI | InChI=1S/Ga.3H |
Standard InChIKey | GYHNNYVSQQEPJS-UHFFFAOYSA-N |
SMILES | [GaH3] |
Canonical SMILES | [GaH3] |
Boiling Point | Approx 2400 °C |
Colorform | Grayish metal, possesses a greenish-blue reflection or silver-like when molten; has a crystalline ortho-rhombic texture |
Density | 6.0947 @ 29.8 °C (liquid); 5.9037 @ 29.65 °C (solid) |
Melting Point | 29.78 °C |
Physical Description | Gallium is a silvery-white liquid at room temperature. Ingestion of this material may be toxic. It is corrosive to aluminum. If exposed to high temperatures, gallium may emit toxic fumes which may form a corrosive alkaline solution with water. It is soluble in most acids and alkalis. It is used as a semiconductor material. OtherSolid; PelletsLargeCrystals |
Description | Gallium is an element with atomic symbol Ga, atomic number 31, and atomic weight 69.7. A rare silvery (usually trivalent) metallic element; brittle at low temperatures but liquid above room temperature; occurs in trace amounts in bauxite and zinc ores. Gallium is a silvery-white liquid at room temperature. Ingestion of this material may be toxic. It is corrosive to aluminum. If exposed to high temperatures, gallium may emit toxic fumes which may form a corrosive alkaline solution with water. It is soluble in most acids and alkalis. It is used as a semiconductor material. Gallium atom is a metallic element predicted as eka-aluminium by Mendeleev in 1870 and discovered by Paul-Emile Lecoq de Boisbaudran in 1875. Named in honour of France (Latin Gallia) and perhaps also from the Latin gallus cock, a translation of Lecoq. |
Solubility | Sol in acid, alkali; slightly sol in mercury |
Synonyms | Gallium |
Vapor Pressure | 1 Pa @ 1037 °C; 10 Pa @ 1175 °C; 100 Pa @ 1347 °C... |
PubChem Compound | 23983 |
Last Modified | Dec 23 2021 |
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